3-[(4-methoxy-3-nitrobenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 3-[(4-methoxy-3-nitrobenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C16H14N2O6/c1-9-11(16(20)21)4-3-5-12(9)17-15(19)10-6-7-14(24-2)13(8-10)18(22)23/h3-8H,1-2H3,(H,17,19)(H,20,21)
• InChI Key: NZYHPZQEKKLQIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-])C(=O)O
• Molecular Formula: C16H14N2O6
• Molecular Weight: 330.29 g/mol

Description

3-[(4-methoxy-3-nitrobenzoyl)amino]-2-methylbenzoic acid is a chemical compound that is commonly used in scientific research. It is also known as MNBA and has a molecular formula of C16H13NO6. MNBA is a member of the family of benzoylaminobenzoic acids, which are known to have a range of biological activities. In

Mechanism of Action

MNBA inhibits the activity of DPP-IV by binding to the active site of the enzyme. This prevents the enzyme from cleaving certain peptides, including incretin hormones, which are involved in the regulation of glucose metabolism. By inhibiting DPP-IV, MNBA can increase the levels of these hormones and improve glucose regulation.
Biochemical and Physiological Effects:
The inhibition of DPP-IV by MNBA has been shown to have a range of biochemical and physiological effects. In animal studies, MNBA has been shown to improve glucose tolerance and insulin sensitivity. MNBA has also been shown to reduce inflammation and oxidative stress in certain tissues.

Advantages and Limitations for Lab Experiments

One advantage of using MNBA in lab experiments is its high potency and specificity for DPP-IV inhibition. MNBA is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using MNBA is that it may have off-target effects on other enzymes or pathways. Additionally, MNBA may not be suitable for use in certain experimental systems or in vivo models.

Future Directions

There are several future directions for research on MNBA. One area of interest is the development of MNBA analogs with improved potency and selectivity for DPP-IV inhibition. Another area of interest is the investigation of the potential therapeutic applications of MNBA in the treatment of metabolic disorders and other diseases. Finally, further studies are needed to understand the mechanisms underlying the biochemical and physiological effects of MNBA and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of MNBA involves the reaction of 3-amino-2-methylbenzoic acid with 4-methoxy-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an amide bond formation reaction and yields MNBA as a white crystalline solid. The synthesis of MNBA is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

MNBA has been used extensively in scientific research due to its ability to inhibit the activity of certain enzymes. Specifically, MNBA is known to inhibit the activity of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. MNBA has been studied as a potential treatment for diabetes and other metabolic disorders.